![molecular formula C10H8BrNO2 B3059377 2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro- CAS No. 99365-44-3](/img/structure/B3059377.png)
2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro-
Overview
Description
“2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro-” is a derivative of indole . Indole is a heterocyclic compound that is aromatic in nature and is found in many important synthetic drug molecules . The compound “2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro-” is used in the preparation of p38α inhibitors as potential anti-inflammatories .
Molecular Structure Analysis
The molecular formula of “2H-Indol-2-one, 1-acetyl-6-bromo-1,3-dihydro-” is C10H8BrNO2 . Unfortunately, detailed structural analysis is not available in the sources I found.Scientific Research Applications
Synthesis and Reactions
- Synthesis of Heterocyclic Compounds : The compound serves as a precursor for synthesizing various heterocyclic compounds. In one study, it reacted with active halogen-containing reagents to yield thieno[2,3-b]pyridine derivatives, which have potential antimicrobial activity and impact on GST enzyme activity (Attaby, Ramla, & Gouda, 2007).
- Michael Addition Reactions : It has been used in Michael addition reactions with ethylenic and acetylenic carbonyl compounds, leading to the creation of various heterocyclic compounds including carbazoles and pyrroles (Kawasaki et al., 1999).
Biological Activity
- Antimicrobial Activity : Synthesis of linearly fused pyranoindoles derived from this compound showed promising antibacterial and antifungal activities, highlighting its potential in pharmaceutical applications (Gadaginamath et al., 2005).
Chemical Transformations
- Formation of Indoles : It can undergo transformations under specific conditions to form indoles, an important class of heterocyclic aromatic organic compounds (Masters, Wallesch, & Bräse, 2011).
- Nucleophilic Substitution Reactions : Used in nucleophilic substitution reactions, it serves as a starting point for the synthesis of various biologically relevant structures (Velezheva et al., 1990).
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to a variety of biological responses . The exact nature of these interactions and the resulting changes would depend on the specific target and the context within which the compound is acting.
Biochemical Pathways
Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities . The downstream effects of these pathway alterations would be dependent on the specific biological context.
Result of Action
Given the broad range of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse effects at the molecular and cellular levels.
Properties
IUPAC Name |
1-acetyl-6-bromo-3H-indol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2/c1-6(13)12-9-5-8(11)3-2-7(9)4-10(12)14/h2-3,5H,4H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIGKNMUGQDFQBT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C(=O)CC2=C1C=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90736841 | |
Record name | 1-Acetyl-6-bromo-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90736841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
99365-44-3 | |
Record name | 1-Acetyl-6-bromo-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90736841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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